2-[2-amino-4-methyl-6-oxo-1(6H)-pyrimidinyl]-N~1~-(4-fluoro-2-methylphenyl)acetamide

• IUPAC Name: 2-(2-amino-4-methyl-6-oxopyrimidin-1-yl)-N-(4-fluoro-2-methylphenyl)acetamide
• InChI: InChI=1S/C14H15FN4O2/c1-8-5-10(15)3-4-11(8)18-12(20)7-19-13(21)6-9(2)17-14(19)16/h3-6H,7H2,1-2H3,(H2,16,17)(H,18,20)
• InChI Key: YBERTXBSQODUIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(C(=N1)N)CC(=O)NC2=C(C=C(C=C2)F)C
• Molecular Formula: C14H15FN4O2
• Molecular Weight: 290.29 g/mol

Description

“2-[2-amino-4-methyl-6-oxo-1(6H)-pyrimidinyl]-N~1~-(4-fluoro-2-methylphenyl)acetamide” is a chemical compound with the molecular formula C15H17FN4O3. It has an average mass of 320.319 Da and a monoisotopic mass of 320.128479 Da.

Molecular Structure Analysis

The molecular structure of this compound involves a pyrimidinyl group attached to an acetamide group. The pyrimidinyl group contains an amino and a methyl group, while the acetamide group contains a fluoro and a methylphenyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-[2-amino-4-methyl-6-oxo-1(6H)-pyrimidinyl]-N~1~-(4-fluoro-2-methylphenyl)acetamide” include a molecular weight of 320.35 g/mol, a monoisotopic mass of 320.128479 Da, and a molecular formula of C15H17FN4O3. Other properties such as solubility, melting point, and boiling point are not mentioned in the retrieved papers.

Scientific Research Applications

Biological Research

• This compound can be used in biological research for nucleic acid analog synthesis and genetic engineering.

Chemical Catalyst

• It can also be used as a catalyst in some organic synthesis reactions.

Electrolyte in Batteries

• A compound with a similar structure was used to create a single-ion conducting polymer electrolyte (SIPE) for use in lithium metal batteries. The SIPE was created through a reversible addition-fragmentation chain transfer (RAFT) copolymerization reaction. The resulting composite membrane had excellent thermal stability (>300°C), high mechanical strength (17.3 MPa), and a high ionic conductivity of 2.78 × 10 –5 S cm –1 at 30°C. It showed excellent cycling performance in a symmetric Li//Li battery, indicating a stable interface between the SIPE and the lithium metal electrode, which can suppress the growth of lithium dendrites in lithium metal batteries.